![molecular formula C17H25NO3 B5295658 3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol](/img/structure/B5295658.png)
3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol
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Overview
Description
3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a phenol derivative that has been synthesized using various methods, and its potential applications in various fields have been explored.
Mechanism of Action
The mechanism of action of 3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol is not fully understood. However, it is believed to exert its effects through various pathways such as the inhibition of oxidative stress, the modulation of inflammatory pathways, and the regulation of cell signaling pathways. It has also been shown to interact with various cellular targets such as enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various cell types. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In addition, it has been shown to have neuroprotective effects against various insults such as ischemia and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol in lab experiments is its ability to modulate various cellular pathways. This makes it a useful tool for studying the mechanisms of various diseases and for identifying potential drug targets. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol. One area of interest is the development of novel drug candidates based on the structure of this compound. Another area of interest is the exploration of its potential as a neuroprotective agent in various neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol has been achieved through various methods. One of the most common methods is the reaction between 2-(2-hydroxyethyl)phenol and N-(ethoxyacetyl)piperidin-2-amine in the presence of a catalyst such as trifluoroacetic acid. Another method involves the reaction between 2-hydroxyacetophenone and N-(ethoxyacetyl)piperidin-2-amine in the presence of a base such as potassium carbonate. These methods have been optimized to produce high yields of the compound.
Scientific Research Applications
3-{2-[1-(ethoxyacetyl)piperidin-2-yl]ethyl}phenol has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as a neuroprotective agent. In addition, this compound has been explored for its potential as an antioxidant and anti-inflammatory agent.
properties
IUPAC Name |
2-ethoxy-1-[2-[2-(3-hydroxyphenyl)ethyl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO3/c1-2-21-13-17(20)18-11-4-3-7-15(18)10-9-14-6-5-8-16(19)12-14/h5-6,8,12,15,19H,2-4,7,9-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYMRYSGXHFWFHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)N1CCCCC1CCC2=CC(=CC=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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